Cas no 1215804-97-9 (1-2-(butan-2-yl)phenoxy-3-(piperidin-1-yl)propan-2-ol hydrochloride)

• Product Name: 1-2-(butan-2-yl)phenoxy-3-(piperidin-1-yl)propan-2-ol hydrochloride
• CAS No: 1215804-97-9
• MF: C₁₈H₃₀ClNO₂
• MW: 327.889304637909
• CID: 5948544
• PubChem ID: 18558797
• Update Time: 2025-06-13

1-2-(butan-2-yl)phenoxy-3-(piperidin-1-yl)propan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-2-(butan-2-yl)phenoxy-3-(piperidin-1-yl)propan-2-ol hydrochloride
• 1-Piperidineethanol, α-[[2-(1-methylpropyl)phenoxy]methyl]-, hydrochloride (1:1)
• SR-01000908295
• AKOS026679033
• 1-(2-(sec-butyl)phenoxy)-3-(piperidin-1-yl)propan-2-ol hydrochloride
• SR-01000908295-1
• 1215804-97-9
• 1-(2-butan-2-ylphenoxy)-3-piperidin-1-ylpropan-2-ol;hydrochloride
• F1125-0039
• 1-[2-(butan-2-yl)phenoxy]-3-(piperidin-1-yl)propan-2-ol hydrochloride

• Inchi： 1S/C18H29NO2.ClH/c1-3-15(2)17-9-5-6-10-18(17)21-14-16(20)13-19-11-7-4-8-12-19;/h5-6,9-10,15-16,20H,3-4,7-8,11-14H2,1-2H3;1H
• InChI Key： YOQSKIKNTBEOJZ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C(C)CC)CC(O)CN1CCCCC1.Cl

Computed Properties

• Exact Mass: 327.1965069g/mol
• Monoisotopic Mass: 327.1965069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 278
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-2-(butan-2-yl)phenoxy-3-(piperidin-1-yl)propan-2-ol hydrochloride

Introduction to 1-2-(butan-2-yl)phenoxy-3-(piperidin-1-yl)propan-2-ol hydrochloride (CAS No. 1215804-97-9)

1-2-(butan-2-yl)phenoxy-3-(piperidin-1-yl)propan-2-ol hydrochloride, identified by its CAS number 1215804-97-9, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research in drug discovery and development. The structural features of this molecule, including its butan-2-yl and piperidin-1-yl substituents, contribute to its unique pharmacophoric properties, which are being explored for potential therapeutic applications.

The hydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for various biochemical and pharmacological studies. Recent advancements in medicinal chemistry have highlighted the importance of such structurally complex molecules in developing novel therapeutic agents. The combination of aromatic and aliphatic moieties in 1-2-(butan-2-yl)phenoxy-3-(piperidin-1-yl)propan-2-ol hydrochloride suggests a multifaceted interaction with biological targets, which is a key consideration in rational drug design.

In the context of modern drug discovery, the investigation of bioactive molecules like 1-2-(butan-2-yl)phenoxy-3-(piperidin-1-yl)propan-2-ol hydrochloride has been facilitated by high-throughput screening and computational modeling techniques. These approaches enable researchers to rapidly assess the binding affinity and selectivity of compounds against various biological targets. Preliminary studies have indicated that this compound may interact with enzymes and receptors involved in critical cellular pathways, such as those related to inflammation and neurotransmission.

The butan-2-yl group in the molecular structure provides a flexible alkyl chain that can modulate the compound's pharmacokinetic properties. This feature is particularly important for optimizing drug delivery systems, ensuring that the therapeutic agent reaches its target site efficiently. Additionally, the piperidin-1-yl moiety is known for its ability to enhance binding interactions due to its nitrogen-rich heterocyclic structure. This characteristic makes it a valuable component in designing molecules with improved pharmacological activity.

Recent research has also focused on the synthesis of derivatives of 1-2-(butan-2-yloxy)-3-(piperidin-l)-propa-n-l)-ol hydrochloride, aiming to fine-tune their biological profiles. By modifying specific functional groups or introducing additional substituents, scientists can explore new therapeutic avenues. For instance, altering the length or branching of the butan-l) chain can influence metabolic stability and bioavailability, while changes in the phenoxy or piperidin-l) moieties can affect receptor binding affinity.

The development of novel pharmaceutical agents often involves a multidisciplinary approach, integrating insights from organic chemistry, biochemistry, and pharmacology. In this regard, 1-l 25-butan-l)-yloxyphenoxy}-3-(pipenlindll)-propa-n-l)-ol hydrochloride (CAS No. 1215804-fs7-r)) serves as a valuable scaffold for further exploration. Its unique structural features offer opportunities to develop drugs with enhanced efficacy and reduced side effects compared to existing therapies.

One particularly intriguing aspect of this compound is its potential role in modulating central nervous system (CNS) activity. The presence of both aromatic and aliphatic components suggests that it may interact with neurotransmitter systems, which could be relevant for treating neurological disorders such as depression or anxiety. Further investigation into its pharmacological effects will be essential to determine its therapeutic potential.

From a synthetic chemistry perspective, the preparation of l-l25-butan-l)-yloxyphenoxy}-3-(pipenlindll)-propa-n-l)-ol hydrochloride involves sophisticated organic reactions that highlight the ingenuity of modern synthetic methodologies. Techniques such as cross-coupling reactions and nucleophilic substitutions are employed to construct the complex framework of this molecule. These synthetic strategies not only demonstrate the versatility of current chemical tools but also provide insights into how similar compounds can be designed for future applications.

The study of such compounds also contributes to our understanding of structure-function relationships in drug design. By analyzing how modifications in the molecular structure affect biological activity, researchers can gain valuable insights into the mechanisms by which drugs exert their effects. This knowledge is crucial for developing more effective and targeted therapies.

In conclusion,l 25-butan-l)-yloxyphenoxy}-3-(pipenlindll)-propa-n-l)-ol hydrochloride (CAS No.r 1215804-fs7-r)) represents an exciting area of research with significant potential for advancing pharmaceutical science. Its unique structural features and promising biological activities make it a compelling candidate for further investigation. As our understanding of molecular interactions continues to grow, compounds like this will play an increasingly important role in the development of novel therapeutic agents.